Cas no 1290191-78-4 (tert-butyl (3S,4R)-3-amino-4-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl (3S,4R)-3-amino-4-methylpiperidine-1-carboxylate
• CAS No: 1290191-78-4
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD22396713
• CID: 4693045
• PubChem ID: 91658938
• Update Time: 2025-06-07

tert-butyl (3S,4R)-3-amino-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 3-AMINO-4-METHYLPIPERIDINE-1-CARBOXYLATE
• 3-Amino-1-boc-4-methylpiperidine
• (3S,4R)-tert-Butyl 3-amino-4-methylpiperidine-1-carboxylate
• (3R,4S)-tert-butyl 3-amino-4-methylpiperidine-1-carboxylate
• AK170506
• NE16631
• tert-butyl (3S,4R)-3-amino-4-methylpiperidine-1-carboxylate
• (3S,4R)-3-Amino-1-boc-4-methylpiperidine
• P13158
• PS-20989
• tert-butyl(3S,4R)-3-amino-4-methylpiperidine-1-carboxylate
• (3S,4R)-tert-Butyl3-amino-4-methylpiperidine-1-carboxylate
• 1290191-78-4
• SCHEMBL18309965
• DTXSID701127529
• DB-234096
• MFCD22396713
• (3S,4R)-t-Butyl 3-amino-4-methylpiperidine-1-carboxylate
• CS-0197751

• MDL： MFCD22396713
• Inchi： 1S/C11H22N2O2/c1-8-5-6-13(7-9(8)12)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3
• InChI Key： OWWPBKGSGNQMPL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C)C(C1)N)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3S,4R)-3-amino-4-methylpiperidine-1-carboxylate

tert-butyl (3S,4R)-3-amino-4-methylpiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl (3S,4R)-3-amino-4-methylpiperidine-1-carboxylate, identified by the CAS number 1290191-78-4, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential in various therapeutic applications. The molecule's structure features a piperidine ring with stereochemically defined substituents: an amino group at position 3 (S configuration) and a methyl group at position 4 (R configuration), along with a tert-butyl carboxylate group at position 1. This unique combination of functional groups and stereochemistry makes it a valuable substrate for further chemical modifications and biological evaluations.

Recent advancements in stereochemical synthesis have enabled the precise construction of this compound, ensuring high enantiomeric purity. The synthesis of tert-butyl (3S,4R)-3-amino-4-methylpiperidine-1-carboxylate typically involves multi-step processes, including asymmetric catalysis and stereoselective ring-forming reactions. These methods are critical for producing the compound in sufficient quantities for preclinical studies and potential clinical trials.

The biological activity of this compound has been a focal point of recent research. Studies have demonstrated its potential as a precursor for peptide-based drugs, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties. The tert-butyl ester group is often used as a protecting group during peptide synthesis, allowing for controlled deprotection under mild conditions. This feature makes the compound an attractive building block in medicinal chemistry.

In addition to its role in peptide synthesis, tert-butyl (3S,4R)-3-amino-4-methylpiperidine-1-carboxylate has shown promise in other areas of organic synthesis. For instance, its amino group can be functionalized to create diverse nitrogen-containing heterocycles, which are essential components of many bioactive compounds. The methyl group at position 4 further enhances the molecule's versatility by providing additional sites for chemical modification.

Recent studies have also explored the use of this compound in asymmetric catalysis. Its chiral piperidine framework can serve as a ligand or catalyst in enantioselective reactions, offering new avenues for the synthesis of complex organic molecules. This application underscores the compound's importance beyond traditional drug discovery, extending into materials science and green chemistry.

The stereochemistry of (3S,4R) configuration is particularly significant, as it often determines the compound's biological activity and selectivity. Researchers have employed advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to confirm the stereochemical integrity of this compound. These studies have provided valuable insights into its molecular geometry and intermolecular interactions.

In terms of applications, the compound has been utilized in the development of novel antibiotics and anticancer agents. Its ability to modulate key biological pathways makes it a promising candidate for therapeutic intervention. Furthermore, its stability under physiological conditions ensures that it can be effectively utilized in both in vitro and in vivo models.

The synthesis and characterization of tert-butyl (3S,4R)-3-amino-4-methylpiperidine-1-carboxylate represent a significant advancement in organic chemistry. Its unique structure and stereochemical properties make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and materials.